N-(4-methoxy-6-nitrobenzo[d]thiazol-2-yl)-2-(phenylsulfonamido)benzamide
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Description
N-(4-methoxy-6-nitrobenzo[d]thiazol-2-yl)-2-(phenylsulfonamido)benzamide is a useful research compound. Its molecular formula is C21H16N4O6S2 and its molecular weight is 484.5. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Applications
N-(4-methoxy-6-nitrobenzo[d]thiazol-2-yl)-2-(phenylsulfonamido)benzamide and its derivatives have shown significant antimicrobial properties. The compound's structural components, particularly the thiazole ring, contribute to its antimicrobial activity. Studies have indicated that derivatives of thiazole exhibit notable antimicrobial activity, including antibacterial and antifungal properties, with efficacy dependent on the specific substituents on the phenyl ring. Electron-donating groups like hydroxyl, amino, and methoxy on the phenyl ring enhance antimicrobial activity, while electron-withdrawing groups like nitro reduce it. This suggests the potential of this compound derivatives in developing new antimicrobial agents (Chawla, 2016).
Anticancer Applications
Certain derivatives of this compound have been investigated for their potential as anticancer agents. Studies have synthesized and evaluated various derivatives for their anticancer activity against different cancer cell lines. Some derivatives have shown promising results, displaying moderate to excellent anticancer activity, which indicates the potential of these compounds in anticancer drug development (Ravinaik et al., 2021).
Anti-Parasitic Applications
This compound derivatives have also been explored for their anti-parasitic properties. The thiazolide class of compounds, which includes derivatives of this compound, has shown effectiveness against a range of parasites and viruses. These compounds exhibit multiple mechanisms of action, potentially targeting different metabolic pathways in parasites. This broad range of activity against parasites, bacteria, and viruses indicates the versatility of thiazolide derivatives in developing new anti-infective agents (Hemphill et al., 2012).
Properties
IUPAC Name |
2-(benzenesulfonamido)-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16N4O6S2/c1-31-17-11-13(25(27)28)12-18-19(17)22-21(32-18)23-20(26)15-9-5-6-10-16(15)24-33(29,30)14-7-3-2-4-8-14/h2-12,24H,1H3,(H,22,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTKIJXJRIJWMNM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=CC(=C1)[N+](=O)[O-])SC(=N2)NC(=O)C3=CC=CC=C3NS(=O)(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16N4O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
484.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.